Cas no 477762-12-2 (N-[(4-Chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide)

N-[(4-Chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide structure
477762-12-2 structure
Product Name:N-[(4-Chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide
CAS No:477762-12-2
MF:C18H16ClNO2S
MW:345.84314250946
CID:5699940
PubChem ID:1484856
Update Time:2023-10-14

N-[(4-Chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

    • 7N-828
    • N-[(4-chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide
    • 477762-12-2
    • N-(4-chlorobenzyl)-2-methoxy-1-naphthalenesulfinamide
    • Oprea1_316043
    • AKOS005101298
    • 1-Naphthalenesulfinamide, N-[(4-chlorophenyl)methyl]-2-methoxy-
    • N-[(4-Chlorophenyl)methyl]-2-methoxynaphthalene-1-sulfinamide
    • Inchi: 1S/C18H16ClNO2S/c1-22-17-11-8-14-4-2-3-5-16(14)18(17)23(21)20-12-13-6-9-15(19)10-7-13/h2-11,20H,12H2,1H3
    • InChI Key: XFXZZIFHDSZDPJ-UHFFFAOYSA-N
    • SMILES: C1(S(=O)NCC2=CC=C(Cl)C=C2)=C(OC)C=CC2=CC=CC=C12

Computed Properties

  • Exact Mass: 345.0590276g/mol
  • Monoisotopic Mass: 345.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 557.8±60.0 °C(Predicted)
  • pka: 10.30±0.70(Predicted)
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